Cas no 55817-66-8 (1H-Pyrrole-3-carbonitrile,2-amino-1,4,5-triphenyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile,2-amino-1,4,5-triphenyl-
• CAS No: 55817-66-8
• MF: C₂₃H₁₇N₃
• MW: 335.401184797287
• CID: 374737
• PubChem ID: 326840
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile,2-amino-1,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,2-amino-1,4,5-triphenyl-
• 2-amino-1,4,5-triphenyl-pyrrole-3-carbonitrile
• 2-amino-1,4,5-triphenylpyrrole-3-carbonitrile
• DTXSID10316063
• CHEMBL4126292
• 55817-66-8
• 2-Amino-1,4,5-triphenyl-1H-pyrrole-3-carbonitrile
• NSC-299158
• NSC299158

• Inchi： 1S/C23H17N3/c24-16-20-21(17-10-4-1-5-11-17)22(18-12-6-2-7-13-18)26(23(20)25)19-14-8-3-9-15-19/h1-15H,25H2
• InChI Key： OWSPYYIAKHSPQA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=C(C#N)C(C2C=CC=CC=2)=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 335.14241
• Monoisotopic Mass: 335.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 562°Cat760mmHg
• Flash Point: 293.7°C
• Refractive Index: 1.644
• PSA: 54.74